N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide

• Molecular Formula: C15H14BrN3O2S
• Molecular Weight: 380.3 g/mol
• IUPAC Name: N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide
• InChI: InChI=1S/C15H14BrN3O2S/c1-9-12(16)6-7-13(17-9)18-15(22)19-14(20)10-4-3-5-11(8-10)21-2/h3-8H,1-2H3,(H2,17,18,19,20,22)
• InChI Key: KZDHBWHEARNZRL-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=N1)NC(=S)NC(=O)C2=CC(=CC=C2)OC)Br

Description

N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide, also known as BM-1197, is a novel small molecule that has gained significant attention in the field of drug discovery and development. It belongs to the class of benzamide derivatives and has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide involves the inhibition of cell proliferation and induction of apoptosis in cancer cells. It has been shown to target the tubulin/microtubule system, which is essential for cell division and growth. N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide also modulates the activity of various signaling pathways, including the PI3K/Akt/mTOR and MAPK/ERK pathways, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects
N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide has been shown to exhibit significant biochemical and physiological effects in various disease models. It has been found to reduce tumor growth and metastasis in cancer models, as well as attenuate inflammation and oxidative stress in inflammatory disease models. N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide has also been shown to improve glucose tolerance and insulin sensitivity, making it a potential candidate for the treatment of metabolic disorders.

Advantages and Limitations for Lab Experiments

N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide has several advantages for lab experiments, including its high purity and stability, as well as its potent and selective activity against cancer cells. However, its limitations include its low solubility and poor bioavailability, which may affect its efficacy in vivo.

Future Directions

There are several future directions for the research and development of N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide. These include the optimization of its chemical structure to improve its solubility and bioavailability, as well as the evaluation of its efficacy in combination with other therapeutic agents. Further studies are also needed to elucidate its precise mechanism of action and to identify potential biomarkers for patient selection and monitoring. Overall, N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide has significant potential as a novel therapeutic agent for the treatment of various diseases, and further research is warranted to fully explore its therapeutic potential.

Synthesis Methods

The synthesis of N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide involves a multi-step process that includes the reaction of 5-bromo-6-methylpyridin-2-amine with carbon disulfide and potassium hydroxide to form the corresponding thiocarbamate. This intermediate is then reacted with 3-methoxybenzoyl chloride in the presence of a base to obtain N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide in good yield and high purity.

Scientific Research Applications

N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide has been extensively studied for its potential therapeutic applications in various disease models. It has been shown to exhibit potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells. N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-methoxybenzamide has also been found to possess anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of inflammatory diseases.